Cas no 2140305-31-1 (1-{[5-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperidin-4-amine dihydrochloride)

• Product Name: 1-{[5-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperidin-4-amine dihydrochloride
• CAS No: 2140305-31-1
• MF: C₁₅H₁₉ClFN₃O
• MW: 311.782265901566
• CID: 4638487
• Update Time: 2025-06-14

1-{[5-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{[5-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperidin-4-amine dihydrochloride
• 1-((5-(4-Fluorophenyl)oxazol-4-yl)methyl)piperidin-4-amine dihydrochloride

• Inchi： 1S/C15H18FN3O.ClH/c16-12-3-1-11(2-4-12)15-14(18-10-20-15)9-19-7-5-13(17)6-8-19;/h1-4,10,13H,5-9,17H2;1H
• InChI Key： OIHXJSDNEHFHNY-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)CC1)C1N=COC=1C1C=CC(F)=CC=1.Cl

Additional information on 1-{[5-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperidin-4-amine dihydrochloride

Comprehensive Overview of 1-{[5-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperidin-4-amine dihydrochloride (CAS No. 2140305-31-1)

1-{[5-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperidin-4-amine dihydrochloride (CAS No. 2140305-31-1) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a fluorophenyl moiety with an oxazole ring and a piperidine backbone, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

The compound's dihydrochloride salt form enhances its solubility and stability, which is critical for bioavailability studies. With the growing demand for novel small-molecule therapeutics, 1-{[5-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperidin-4-amine dihydrochloride is often explored in the context of kinase inhibition and G-protein-coupled receptor (GPCR) modulation. These areas are hotspots in modern drug development, as evidenced by frequent searches for "kinase inhibitors in cancer therapy" and "GPCR-targeted drugs for neurological diseases."

From a synthetic chemistry perspective, the incorporation of a 4-fluorophenyl group into the oxazole scaffold is noteworthy. Fluorine atoms are known to improve metabolic stability and binding affinity, which explains the rising popularity of fluorinated compounds in medicinal chemistry. This aligns with the increasing number of queries like "role of fluorine in drug design" and "advantages of fluorinated pharmaceuticals." The piperidin-4-amine segment further contributes to the compound's versatility, as this motif is prevalent in many FDA-approved drugs.

In preclinical studies, 1-{[5-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperidin-4-amine dihydrochloride has shown promise in modulating specific biological pathways. For instance, its potential interaction with serotonin receptors or dopamine transporters could make it relevant for mental health research, a topic frequently searched in connection with "new antidepressants" and "neurotransmitter-targeted therapies." Additionally, its structural similarity to known histamine receptor ligands suggests possible applications in allergy and immunology research.

The compound's CAS No. 2140305-31-1 is often referenced in patent literature and academic journals, highlighting its proprietary value. As the pharmaceutical industry shifts toward fragment-based drug design and scaffold hopping, molecules like this one are increasingly scrutinized for their "drug-likeness" and "lead optimization potential." These terms are commonly searched by medicinal chemists and pharmacologists seeking innovative approaches to drug development.

From a commercial standpoint, 1-{[5-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperidin-4-amine dihydrochloride is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its applications extend to high-throughput screening and structure-activity relationship (SAR) studies, which are critical for identifying next-generation therapeutics. The demand for such compounds is reflected in search trends like "SAR analysis tools" and "HTS-compatible chemical libraries."

In summary, 1-{[5-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperidin-4-amine dihydrochloride represents a compelling case study in modern drug discovery. Its multifaceted chemical architecture and potential biological relevance make it a valuable candidate for further investigation, particularly in the context of emerging therapeutic paradigms such as polypharmacology and targeted protein degradation. As research continues, this compound may well contribute to breakthroughs in treating complex diseases, fulfilling the unmet needs often queried in searches like "new small-molecule drugs 2024" and "innovative pharmacological scaffolds."